Cas no 2229546-98-7 (2-chloro-4-ethenyl-6-methylpyrimidine)

2-Chloro-4-ethenyl-6-methylpyrimidine is a halogenated pyrimidine derivative characterized by its reactive chloro and ethenyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and ethenyl substituents enhances its reactivity, enabling selective functionalization through cross-coupling reactions, nucleophilic substitutions, or further derivatization. Its methyl group contributes to stability while maintaining moderate solubility in common organic solvents. The compound’s structural features make it valuable for constructing heterocyclic frameworks, offering utility in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

2-chloro-4-ethenyl-6-methylpyrimidine structure

2229546-98-7 structure

Product Name:2-chloro-4-ethenyl-6-methylpyrimidine

CAS No:2229546-98-7

MF:C₇H₇ClN₂

MW:154.596880197525

CID:6355520

PubChem ID:165636031

Update Time:2025-06-08

2-chloro-4-ethenyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-ethenyl-6-methylpyrimidine
- EN300-1982336
- 2229546-98-7
- Inchi： 1S/C7H7ClN2/c1-3-6-4-5(2)9-7(8)10-6/h3-4H,1H2,2H3
- InChI Key： YOSSTXOEEKHDGS-UHFFFAOYSA-N
- SMILES： ClC1=NC(C=C)=CC(C)=N1

Computed Properties

Exact Mass: 154.0297759g/mol
Monoisotopic Mass: 154.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 25.8Å²

2-chloro-4-ethenyl-6-methylpyrimidine Pricemore >>

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